![molecular formula C20H24N2O3 B4440924 N-(2,4-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide](/img/structure/B4440924.png)
N-(2,4-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide
Overview
Description
N-(2,4-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide, commonly known as DMPB, is a synthetic compound used in scientific research. This compound belongs to the class of benzamides and has been studied for its potential applications in the field of neuroscience.
Mechanism of Action
DMPB acts as a selective antagonist of the dopamine D3 receptor. It binds to the receptor and prevents the binding of dopamine, which is the natural ligand of the receptor. This results in a decrease in the activity of the receptor and a reduction in the release of dopamine in the brain.
Biochemical and Physiological Effects:
DMPB has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to reduce the reinforcing effects of drugs of abuse, such as cocaine and methamphetamine. Additionally, DMPB has been shown to reduce the expression of certain genes involved in the development of addiction.
Advantages and Limitations for Lab Experiments
DMPB has several advantages for use in lab experiments. It is selective for the dopamine D3 receptor, which allows for more specific studies of this receptor. Additionally, it has been shown to have anxiolytic and antidepressant effects, which may be useful for studying these conditions. However, DMPB also has limitations. It has poor solubility in water, which can make it difficult to use in certain experiments. Additionally, its effects on other receptors and neurotransmitters are not well understood.
Future Directions
There are several potential future directions for research on DMPB. One area of interest is its potential use as a treatment for addiction. Studies have shown that DMPB reduces the reinforcing effects of drugs of abuse, and further research could explore its potential as a medication for addiction. Additionally, DMPB could be studied for its effects on other disorders, such as anxiety and depression. Finally, more research is needed to understand the specific mechanisms of action of DMPB and its effects on other receptors and neurotransmitters.
Scientific Research Applications
DMPB has been studied for its potential applications in the field of neuroscience. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. DMPB has also been shown to have anxiolytic and antidepressant effects in animal models.
properties
IUPAC Name |
N-(2,4-dimethoxyphenyl)-4-(pyrrolidin-1-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-24-17-9-10-18(19(13-17)25-2)21-20(23)16-7-5-15(6-8-16)14-22-11-3-4-12-22/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZBFPAIBJSRYMN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCCC3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.